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Compound of Interest

Compound Name: Verapamil-D7 Hydrochloride
CAS No.: 1188265-55-5
Cat. No.: B1146646
Get Quote
. J

Executive Summary & Scientific Context

Verapamil-D7 Hydrochloride is a deuterated stable isotope-labeled variant of Verapamil,
primarily utilized as an internal standard in LC-MS/MS quantification of plasma levels.[1]

Crucial Distinction: Unlike tritium (

H) or carbon-14 (

C) labeled compounds, Verapamil-D7 is NOT radioactive. It must be handled as hazardous
chemical waste, not radiological waste.[1]

However, it retains the potent pharmacological activity of the parent compound (a
phenylalkylamine calcium channel blocker). Improper disposal poses significant environmental
risks (aquatic toxicity) and regulatory violations (RCRA/EPA).[1] This guide outlines the "Chain
of Custody" from bench to incineration to ensure data integrity and safety compliance.

Hazard Identification & Risk Assessment
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Before disposal, the researcher must understand the specific hazards. Verapamil HCl is a
potent cardiovascular toxicant.[1]

Chemical Safety Profile

Parameter Specification Critical Note

D7-variant shares parent
CAS Number 152-11-4 (Unlabeled Parent) o ]
toxicity profile.[1]

DANGER: Toxic if swallowed
Acute Tox. 3 (Oral, Dermal,

GHS Classification ) or in contact with skin.[1][2][3]
Inhalation) )

Causes bradycardia,

Target Organs Cardiovascular System )
hypotension, and AV block.[1]
) o May damage fertility or the
Reproductive Toxicity Category 1B ]
unborn child.[1][2][3][5]
] o ) Toxic to aquatic life with long-
Aquatic Toxicity Chronic Category 2

lasting effects.[1][2][5]

Quantitative Toxicity Data[1][3][6]
e LD50 (Oral, Rat): 108 mg/kg [1][2][3][6]

e LD50 (IV, Rat): 16 mg/kg [1]

Scientist's Note: While Verapamil-D7 is often handled in microgram quantities for mass
spectrometry, the concentrated stock solutions (e.g., 1 mg/mL in Methanol) pose the highest

acute risk and must be segregated immediately upon expiration.

Pre-Disposal: Segregation & Packaging[1]
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To prevent cross-contamination of expensive analytical runs and ensure safety, follow this
"Self-Validating" segregation protocol.

Step 1: Waste Characterization

Determine the physical state of the waste.

» Solid Waste: Expired powder, contaminated gloves, weighing boats.[1]

e Liquid Waste: Stock solutions, autosampler vials (solvent + compound).[1]

Step 2: Packaging Requirements|[1]

e Primary Containment: High-density polyethylene (HDPE) or glass containers.[1] Do not use
metal containers due to potential reactivity with acidic hydrochloride salts.

o Secondary Containment: All liquid waste bottles must be placed in a secondary tray capable
of holding 110% of the volume.[1]

Step 3: Labeling (The "Non-Radioactive" Rule)

Because this is an isotope-labeled compound, waste handlers often mistake it for radioactive
waste.

« MANDATORY LABEL: "Deuterated Compound - Stable Isotope. NON-RADIOACTIVE.
Chemical Toxicity Only."[1]

e GHS LABEL: Skull & Crossbones (Acute Tox), Health Hazard (Repro Tox).[1]

Disposal Workflow

The following diagram illustrates the decision matrix for disposing of Verapamil-D7, ensuring
compliance with EPA Management Standards for Hazardous Waste Pharmaceuticals [2].
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Figure 1: Decision matrix for the segregation and destruction of Verapamil-D7 waste streams.
Note the critical requirement for high-temperature incineration.

Decontamination of Laboratory Surfaces

For researchers using Verapamil-D7 as an internal standard, cross-contamination is a major
scientific risk.[1] A trace amount of D7 carried over into a "blank” sample can ruin a calibration
curve.[1]

The "Triple-Solvent” Wash Protocol:

¢ Solubility Logic: Verapamil HCI is soluble in water, methanol, and ethanol.[1] It is sparingly
soluble in non-polar solvents (hexane).[1]

e Procedure:
o Wash 1: Methanol (Dissolves organic residues).[1]
o Wash 2: Deionized Water (Removes salts/buffers).[1]
o Wash 3: Methanol (Facilitates drying).[1]

» Validation: Collect all rinsate into the Liquid Waste container (see Figure 1). Do not pour
rinsate down the sink.

Emergency Procedures: Spills

In the event of a powder spill or stock solution breakage:

e Evacuate & Ventilate: Verapamil dust is an inhalation hazard (Fatal if inhaled - H330).[1][2][4]
Clear the immediate area.[1][2][3][4]

e PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 or P100 respirator if
dealing with powder.[1]

e Containment:

o Liquids: Absorb with vermiculite or chem-pads.
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o Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

» Disposal: Place all cleanup materials into a sealed hazardous waste bag labeled "Toxic
Debris."

Regulatory Compliance (RCRA/EPA)

Under the US EPA's Management Standards for Hazardous Waste Pharmaceuticals (40 CFR
Part 266 Subpart P):

» Sewer Ban: Verapamil (and its D7 analog) is strictly prohibited from being flushed [3].[1]

o P-List Status: While Verapamil is not explicitly P-listed (acute hazardous waste) by name in
40 CFR 261.33, it exhibits toxicity characteristics that mandate its treatment as hazardous
pharmaceutical waste.[1]

» Destruction: The only acceptable final disposal method is incineration at a permitted facility
to ensure the destruction of the aromatic ring structure.

References

» U.S. Environmental Protection Agency (EPA). (2019).[1][7] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[1][8][9]
Federal Register.[1][10] Retrieved from [Link][1]

e Spokane County / EPA. (2019).[1] Hazardous Waste Pharmaceutical Rule & Sewer Ban.[1]
[71[8][9] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]

e 2. cdn.caymanchem.com [cdn.caymanchem.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spokanecounty.gov/5253/Hazardous-Waste-Pharmaceutical-Rule
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.ahe.org/ahe-epa-addresses-challenges-managing-hazardous-waste-pharmaceuticals
https://www.ovid.com/journals/ajhp/abstract/10.1093/ajhp/zxz360~update-on-pharmaceutical-waste-disposal-regulations?redirectionsource=fulltextview
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spokanecounty.gov/5253/Hazardous-Waste-Pharmaceutical-Rule
https://www.ahe.org/ahe-epa-addresses-challenges-managing-hazardous-waste-pharmaceuticals
https://www.ovid.com/journals/ajhp/abstract/10.1093/ajhp/zxz360~update-on-pharmaceutical-waste-disposal-regulations?redirectionsource=fulltextview
https://www.spokanecounty.org/4562/Hazardous-Waste-Pharmaceutical-Rule
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1146646?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC329330050&productDescription=%281%29-VERAPAMIL+HYDROCHLO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/14288m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

. tcichemicals.com [tcichemicals.com]
. chemos.de [chemos.de]

. viatris.com [viatris.com]

°
(00] ~ (o)) ol B w

[ahe.org]
e 9. ovid.com [ovid.com]

e 10. epa.gov [epa.gov]

. editor.fresenius-kabi.us [editor.fresenius-kabi.us]

. Hazardous Waste Pharmaceutical Rule | Spokane County, WA [spokanecounty.gov]

. EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals | AHE

o To cite this document: BenchChem. [Verapamil-D7 Hydrochloride: Complete Disposal &
Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146646/docs#verapamil-d7-hydrochloride-

complete-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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